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Compound of Interest

Compound Name: Ethyllucidone

Cat. No.: B12429988

Disclaimer: Scientific literature with specific experimental data on the biological activities,
signaling pathways, and detailed experimental protocols for Ethyllucidone (CAS 1195233-59-
0) is exceptionally limited.[1][2] This guide consolidates the available physicochemical data for
Ethyllucidone and, for the purpose of illustrating potential biological activities and
experimental methodologies, draws parallels with the closely related and well-studied structural
analog, Lucidone. The biological data and signaling pathways described herein are based on
studies of Lucidone and should be considered hypothetical for Ethyllucidone pending direct
experimental verification.

Core Molecular Information

Ethyllucidone is a chalcone, a class of natural products known for their diverse biological
activities.[2] Its fundamental molecular and physical properties are summarized below.

Data Presentation: Physicochemical Properties of
Ethyllucidone
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Property Value Source
Molecular Formula C17H1604 [1112]
Molecular Weight 284.31 g/mol

CAS Number 1195233-59-0

(22)-2-[(2E)-1-Ethoxy-3-
phenyl-2-propen-1-ylidene]-4-

IUPAC Name
methoxy-4-cyclopentene-1,3-
dione

Chemical Class Chalcone

Natural Source Roots of Lindera strychnifolia

Postulated Biological Activity and Signhaling
Pathways

While direct evidence for Ethyllucidone's biological activity is scarce, its structural similarity to
Lucidone suggests it may possess anti-inflammatory properties. Lucidone has been shown to
exert anti-inflammatory effects by inhibiting key signaling pathways.

Hypothetical Anti-Inflammatory Signaling Pathways

NF-kB Signaling Pathway: The Nuclear Factor-kappa B (NF-kB) pathway is a primary regulator
of the inflammatory response. In unstimulated cells, NF-kB is held inactive in the cytoplasm.
Inflammatory stimuli, such as lipopolysaccharide (LPS), trigger a cascade that leads to the
degradation of the inhibitory protein IkBa, allowing NF-kB to translocate to the nucleus and
activate the transcription of pro-inflammatory genes like INOS and COX-2. Studies on Lucidone
have shown that it can inhibit this process, preventing NF-kB activation.

MAPK Signaling Pathway: Mitogen-Activated Protein Kinase (MAPK) pathways, including JNK
and p38, are also crucial in mediating inflammation. Lucidone has been observed to inhibit the
phosphorylation of INK and p38 MAPKSs, thereby blocking downstream inflammatory signaling.

Mandatory Visualization: Signaling Pathway Diagrams
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Caption: Postulated inhibition of the NF-kB pathway by Ethyllucidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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